Cas no 344274-87-9 (3-{[(4-bromophenyl)methanesulfinyl]methyl}-5-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-4-phenyl-4H-1,2,4-triazole)

• Product Name: 3-{[(4-bromophenyl)methanesulfinyl]methyl}-5-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-4-phenyl-4H-1,2,4-triazole
• CAS No: 344274-87-9
• MF: C₂₃H₁₈BrClFN₃OS₂
• MW: 550.893924236298
• CID: 5744339
• PubChem ID: 1483510
• Update Time: 2023-11-11

3-{[(4-bromophenyl)methanesulfinyl]methyl}-5-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-4-phenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 344274-87-9
• 3-{[(4-bromobenzyl)sulfinyl]methyl}-5-[(2-chloro-6-fluorobenzyl)sulfanyl]-4-phenyl-4H-1,2,4-triazole
• AKOS005097749
• KUC113816N
• 3-{[(4-bromophenyl)methanesulfinyl]methyl}-5-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-4-phenyl-4H-1,2,4-triazole
• 3-[(4-bromophenyl)methylsulfinylmethyl]-5-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazole
• 7H-533S
• CHEMBL1458776
• KSC-383-8-1
• SMR000169938
• MLS000325604
• HMS2582N23
• 3-([(4-BROMOBENZYL)SULFINYL]METHYL)-5-[(2-CHLORO-6-FLUOROBENZYL)SULFANYL]-4-PHENYL-4H-1,2,4-TRIAZOLE
• 4-BROMOBENZYL (5-[(2-CHLORO-6-FLUOROBENZYL)SULFANYL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE
• 4H-1,2,4-Triazole, 3-[[[(4-bromophenyl)methyl]sulfinyl]methyl]-5-[[(2-chloro-6-fluorophenyl)methyl]thio]-4-phenyl-

• Inchi： 1S/C23H18BrClFN3OS2/c24-17-11-9-16(10-12-17)14-32(30)15-22-27-28-23(29(22)18-5-2-1-3-6-18)31-13-19-20(25)7-4-8-21(19)26/h1-12H,13-15H2
• InChI Key： KWVTYJDRHULCCW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(CC1=NN=C(N1C1C=CC=CC=1)SCC1C(=CC=CC=1Cl)F)=O

Computed Properties

• Exact Mass: 548.97472g/mol
• Monoisotopic Mass: 548.97472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 92.3Ų